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Compound of Interest

Compound Name: Fluorescent Brightener 135

Cat. No.: B090793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluorescent Brightener 135 (FB-135), a stilbene-benzoxazole derivative, is a commercially

available fluorescent compound traditionally used as a whitening agent in textiles and plastics.

Its chemical structure, featuring planar aromatic rings, suggests a potential for intercalation or

groove binding with double-stranded DNA (dsDNA). This document provides detailed, albeit

hypothetical, application notes and protocols for the use of Fluorescent Brightener 135 as a

fluorescent probe for DNA visualization. The presented methodologies are based on the known

photophysical properties of FB-135 and the documented behavior of structurally similar

compounds that have been investigated as DNA probes. It is crucial to note that these

protocols serve as a starting point and will require optimization for specific experimental

conditions and applications.

Principle of Action
Fluorescent Brightener 135 is a non-ionic, hydrophobic molecule. It is hypothesized that upon

binding to DNA, likely through intercalation between base pairs or binding within the minor

groove, the molecule's conformation becomes more rigid and it is shielded from the aqueous

environment. This restriction of intramolecular motion and reduced non-radiative decay

pathways is expected to lead to a significant enhancement of its fluorescence quantum yield,

making it a "light-up" probe for DNA. The interaction is likely driven by a combination of

hydrophobic and van der Waals forces.
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FB-135 (Free in Solution)
Low Fluorescence

FB-135-DNA Complex
High Fluorescence

Binding
(Intercalation/Groove Binding) dsDNA

Preparation Experiment

Prepare 1 mM FB-135
Stock in DMSO

Dilute to 1X Staining Solution
(e.g., 1 µM in TBE/TAE buffer)

Run Agarose Gel
with DNA Samples

Incubate Gel in
1X Staining Solution

(15-30 min, protected from light)

Optional: Destain in
Buffer (5-10 min)

Image Gel on UV Transilluminator
(Ex: ~365 nm, Em: ~440 nm filter)
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Cell Preparation

Staining & Imaging

Culture Cells on
Coverslips

Fix with 4% PFA
(15 min)

Permeabilize with 0.1% Triton X-100
(10 min)

Wash with PBS

Stain with 1-5 µM FB-135
in PBS (10-20 min)

Wash with PBS

Mount Coverslip

Image with Fluorescence Microscope
(DAPI filter set)

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols: Fluorescent
Brightener 135 for DNA Visualization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090793#fluorescent-brightener-135-as-a-fluorescent-
probe-for-dna-visualization]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b090793?utm_src=pdf-body-img
https://www.benchchem.com/product/b090793#fluorescent-brightener-135-as-a-fluorescent-probe-for-dna-visualization
https://www.benchchem.com/product/b090793#fluorescent-brightener-135-as-a-fluorescent-probe-for-dna-visualization
https://www.benchchem.com/product/b090793#fluorescent-brightener-135-as-a-fluorescent-probe-for-dna-visualization
https://www.benchchem.com/product/b090793#fluorescent-brightener-135-as-a-fluorescent-probe-for-dna-visualization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b090793?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

